Cas no 2138202-48-7 (rac-N-[(1R,3S)-3-(aminomethyl)cyclopentyl]oxane-4-carboxamide)

• Product Name: rac-N-[(1R,3S)-3-(aminomethyl)cyclopentyl]oxane-4-carboxamide
• CAS No: 2138202-48-7
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• CID: 6199910
• PubChem ID: 165847603
• Update Time: 2025-10-28

rac-N-[(1R,3S)-3-(aminomethyl)cyclopentyl]oxane-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2138202-48-7
• rac-N-[(1R,3S)-3-(aminomethyl)cyclopentyl]oxane-4-carboxamide
• EN300-701600

• Inchi： 1S/C12H22N2O2/c13-8-9-1-2-11(7-9)14-12(15)10-3-5-16-6-4-10/h9-11H,1-8,13H2,(H,14,15)/t9-,11+/m1/s1
• InChI Key： GHMCEIKORONOPJ-KOLCDFICSA-N
• SMILES： O1CCC(CC1)C(N[C@H]1CC[C@@H](CN)C1)=O

Computed Properties

• Exact Mass: 226.168127949g/mol
• Monoisotopic Mass: 226.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 64.4Ų

Additional information on rac-N-[(1R,3S)-3-(aminomethyl)cyclopentyl]oxane-4-carboxamide

Comprehensive Overview of rac-N-[(1R,3S)-3-(aminomethyl)cyclopentyl]oxane-4-carboxamide (CAS No. 2138202-48-7)

The compound rac-N-[(1R,3S)-3-(aminomethyl)cyclopentyl]oxane-4-carboxamide (CAS No. 2138202-48-7) is a chiral small molecule with significant potential in pharmaceutical research and drug development. Its unique structural features, including the cyclopentyl and oxane moieties, make it a promising candidate for targeting specific biological pathways. Researchers are increasingly interested in this compound due to its potential applications in neurology, oncology, and metabolic disorders, aligning with current trends in precision medicine and personalized therapeutics.

One of the key attributes of rac-N-[(1R,3S)-3-(aminomethyl)cyclopentyl]oxane-4-carboxamide is its stereochemistry, which plays a critical role in its biological activity. The (1R,3S) configuration ensures high selectivity for certain enzyme targets, a feature highly sought after in modern drug design. This specificity is particularly relevant in the context of G-protein-coupled receptors (GPCRs), a hot topic in drug discovery due to their involvement in numerous physiological processes. The compound's aminomethyl group further enhances its binding affinity, making it a valuable tool for studying receptor-ligand interactions.

In recent years, the scientific community has shown growing interest in rac-N-[(1R,3S)-3-(aminomethyl)cyclopentyl]oxane-4-carboxamide due to its potential role in addressing neurodegenerative diseases. With the rising prevalence of conditions like Alzheimer's and Parkinson's, researchers are exploring novel compounds that can modulate neuronal pathways. This compound's ability to cross the blood-brain barrier (BBB) has sparked investigations into its efficacy as a neuroprotective agent. Such studies are often highlighted in forums and publications focused on central nervous system (CNS) drug development, a trending topic in 2024.

Another area where rac-N-[(1R,3S)-3-(aminomethyl)cyclopentyl]oxane-4-carboxamide shows promise is in cancer research. The compound's structural similarity to known kinase inhibitors has led to hypotheses about its potential anti-proliferative effects. Given the ongoing demand for targeted cancer therapies, this molecule is being scrutinized for its ability to inhibit specific signaling pathways involved in tumor growth. Its carboxamide group, in particular, is a common pharmacophore in oncology drugs, further bolstering its relevance in this field.

The synthesis and characterization of rac-N-[(1R,3S)-3-(aminomethyl)cyclopentyl]oxane-4-carboxamide also present interesting challenges and opportunities for medicinal chemists. The compound's chiral centers necessitate advanced synthetic strategies, such as asymmetric catalysis or chiral resolution, to obtain enantiomerically pure forms. These techniques are frequently discussed in academic and industrial settings, reflecting the broader interest in stereoselective synthesis. Additionally, the compound's oxane ring system offers a stable scaffold for further derivatization, a strategy commonly employed in lead optimization.

From a pharmacokinetic perspective, rac-N-[(1R,3S)-3-(aminomethyl)cyclopentyl]oxane-4-carboxamide exhibits favorable properties, including moderate solubility and metabolic stability. These characteristics are crucial for its development as a drug candidate, as they influence bioavailability and dosing regimens. The compound's logP and pKa values, often queried in ADME (Absorption, Distribution, Metabolism, Excretion) studies, suggest it could achieve therapeutic concentrations in target tissues. Such data are vital for researchers using in silico modeling to predict drug behavior, a rapidly growing area in pharmaceutical sciences.

In conclusion, rac-N-[(1R,3S)-3-(aminomethyl)cyclopentyl]oxane-4-carboxamide (CAS No. 2138202-48-7) represents a multifaceted compound with broad applications in drug discovery and development. Its structural complexity, biological relevance, and therapeutic potential align with current research priorities, such as precision medicine, neuroprotection, and targeted oncology. As scientific understanding of this molecule deepens, it is likely to attract even greater attention from both academic and industrial researchers, solidifying its place in the future of pharmaceutical innovation.